Cas no 1807940-11-9 (3-Furancarboximidamide, 2-(1,1-dimethylethyl)tetrahydro-N-hydroxy-, (2S,3R)-)

• Product Name: 3-Furancarboximidamide, 2-(1,1-dimethylethyl)tetrahydro-N-hydroxy-, (2S,3R)-
• CAS No: 1807940-11-9
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 5220794
• PubChem ID: 75525006
• Update Time: 2025-08-02

3-Furancarboximidamide, 2-(1,1-dimethylethyl)tetrahydro-N-hydroxy-, (2S,3R)- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboximidamide, 2-(1,1-dimethylethyl)tetrahydro-N-hydroxy-, (2S,3R)-

• Inchi： 1S/C9H18N2O2/c1-9(2,3)7-6(4-5-13-7)8(10)11-12/h6-7,12H,4-5H2,1-3H3,(H2,10,11)/t6-,7-/m0/s1
• InChI Key： MWYARSVIEVYJDD-BQBZGAKWSA-N
• SMILES： O1CC[C@H](C(NO)=N)[C@H]1C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 3-Furancarboximidamide, 2-(1,1-dimethylethyl)tetrahydro-N-hydroxy-, (2S,3R)-

3-Furancarboximidamide, 2-(1,1-dimethylethyl)tetrahydro-N-hydroxy-, (2S,3R)-: A Comprehensive Overview

The compound with CAS No. 1807940-11-9, commonly referred to as 3-Furancarboximidamide, 2-(1,1-dimethylethyl)tetrahydro-N-hydroxy-, (2S,3R)-, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development.

3-Furancarboximidamide is a derivative of furan, a heterocyclic aromatic compound with a five-membered ring containing one oxygen atom. The substitution pattern of this molecule includes a carboximidamide group at the 3-position and a tetrahydro-N-hydroxy group at the 2-position. The stereochemistry of the molecule is defined by its (2S,3R) configuration, which plays a critical role in determining its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of CAS No. 1807940-11-9 as a lead compound in the development of novel therapeutic agents. Researchers have focused on its ability to modulate specific cellular pathways and its potential as an inhibitor or activator of key enzymes involved in various disease states. For instance, preliminary in vitro studies suggest that this compound may exhibit anti-inflammatory properties by inhibiting the activity of cyclooxygenase enzymes.

The synthesis of 3-Furancarboximidamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of chiral catalysts has been instrumental in achieving the desired stereochemistry for this compound, ensuring high enantiomeric excess and purity. This has been a critical factor in advancing its application in preclinical studies.

In terms of pharmacokinetics, CAS No. 1807940-11-9 demonstrates favorable absorption and distribution profiles in preclinical models. Its lipophilic nature allows for efficient crossing of biological membranes, while its hydroxyl group contributes to moderate aqueous solubility. These properties are advantageous for drug delivery systems and may facilitate its development as an orally bioavailable medication.

Recent advancements in computational chemistry have also provided valuable insights into the molecular interactions of 3-Furancarboximidamide. Molecular docking studies have revealed potential binding modes with target proteins, suggesting that this compound may act as a competitive inhibitor or allosteric modulator depending on the target enzyme's structure.

Despite its promising attributes, further research is required to fully elucidate the mechanism of action and safety profile of CAS No. 1807940-11-9. Ongoing clinical trials are exploring its efficacy in treating inflammatory diseases and other conditions where modulation of specific pathways is beneficial.

In conclusion, 3-Furancarboximidamide, 2-(1,1-dimethylethyl)tetrahydro-N-hydroxy-, (2S,3R)- represents a significant advancement in medicinal chemistry. Its unique structure, favorable pharmacokinetic properties, and potential therapeutic applications make it a compelling candidate for further investigation and development.